Cas no 151671-10-2 (Phosphonic acid,(3-hydroxypropylidene)bis-, tetraethyl ester (9CI))

• Product Name: Phosphonic acid,(3-hydroxypropylidene)bis-, tetraethyl ester (9CI)
• CAS No: 151671-10-2
• MF: C₁₁H₂₆O₇P₂
• MW: 332.267466068268
• MDL: MFCD02684020
• CID: 99470
• PubChem ID: 15396702
• Update Time: 2025-06-08

Phosphonic acid,(3-hydroxypropylidene)bis-, tetraethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(3-hydroxypropylidene)bis-, tetraethyl ester (9CI)
• 3,4-diethyl-5,5-diphosphonatoheptan-3-ol
• tetraethyl 3-hydroxypropyl-1,1-bisphosphonate
• TETRAETHYL(3-HYDROXYPROPYLIDENE)BISPHOSPHONATE
• Tetraethyl3-hydroxypropylidene-1,1-bisphosphonate
• 3,3-bis(Diethoxyphosphoryl)propan-1-ol
• Tetrathyl(3-hydroxypropylidene)bisphosphonate
• Tetraethyl(3-hydroxypropylidene)bisphosphonate, tech (min 75 %)
• SCHEMBL9063345
• tetraethyl 3-hydroxypropane-1,1-diyldiphosphonate
• MFCD02684020
• 3,3-bis(Diethoxyphosphoryl)propan-1-ol (30% w/w in toluene)
• TETRAETHYL (3-HYDROXYPROPYLIDENE)BISPHOSPHONATE
• 151671-10-2
• AKOS017343432

• MDL： MFCD02684020
• Inchi： 1S/C11H26O7P2/c1-5-15-19(13,16-6-2)11(9-10-12)20(14,17-7-3)18-8-4/h11-12H,5-10H2,1-4H3
• InChI Key： CYVCUTSCURIOHO-UHFFFAOYSA-N
• SMILES： P(C(CCO)P(=O)(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 332.11500
• Monoisotopic Mass: 332.11537716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• PSA: 110.91000
• LogP: 3.22710

Additional information on Phosphonic acid,(3-hydroxypropylidene)bis-, tetraethyl ester (9CI)

Recent Advances in the Study of Phosphonic acid,(3-hydroxypropylidene)bis-, tetraethyl ester (9CI) (CAS: 151671-10-2)

Phosphonic acid,(3-hydroxypropylidene)bis-, tetraethyl ester (9CI) (CAS: 151671-10-2) is a phosphonate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. Recent studies have explored its role as a versatile building block in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

One of the key areas of interest in recent research has been the use of Phosphonic acid,(3-hydroxypropylidene)bis-, tetraethyl ester (9CI) as a precursor for the synthesis of bisphosphonates, a class of compounds widely used in the treatment of bone disorders such as osteoporosis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for bone mineral surfaces, making them promising candidates for targeted drug delivery systems. The study also reported improved pharmacokinetic properties compared to traditional bisphosphonates, suggesting potential advantages in clinical applications.

In addition to its applications in bone-targeted therapies, recent investigations have explored the antimicrobial properties of Phosphonic acid,(3-hydroxypropylidene)bis-, tetraethyl ester (9CI). A 2022 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel antimicrobial agents derived from this compound, showing potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for developing new antibiotics.

Another significant advancement comes from the field of prodrug design. A 2023 study in Molecular Pharmaceutics reported the development of a prodrug system based on Phosphonic acid,(3-hydroxypropylidene)bis-, tetraethyl ester (9CI) for the delivery of antiviral agents. The researchers demonstrated that the tetraethyl ester moiety could be selectively cleaved by esterases in target tissues, enabling site-specific release of the active drug. This approach showed improved bioavailability and reduced systemic toxicity in preclinical models, suggesting potential applications in antiviral therapy.

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to Phosphonic acid,(3-hydroxypropylidene)bis-, tetraethyl ester (9CI) and its derivatives. A 2023 publication in Organic Process Research & Development described a novel catalytic method for its synthesis that offers higher yields and reduced environmental impact compared to traditional approaches. This advancement could facilitate broader exploration of this compound's potential in drug discovery and development.

Looking forward, researchers are particularly interested in exploring the potential of Phosphonic acid,(3-hydroxypropylidene)bis-, tetraethyl ester (9CI) in targeted cancer therapies. Preliminary studies suggest that appropriately functionalized derivatives may exhibit selective accumulation in tumor tissues, making them promising candidates for the development of tumor-selective drug delivery systems. However, further preclinical evaluation is needed to fully assess this potential.

In conclusion, recent research on Phosphonic acid,(3-hydroxypropylidene)bis-, tetraethyl ester (9CI) (CAS: 151671-10-2) has revealed its versatility as a synthetic intermediate and its potential in various therapeutic areas. From bone-targeted therapies to antimicrobial agents and prodrug systems, this compound continues to offer new opportunities for drug discovery and development. As synthetic methods improve and our understanding of its biological interactions deepens, we can anticipate seeing more innovative applications of this interesting phosphonate derivative in the coming years.